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Compound of Interest

Compound Name: 7-lodoquinazolin-4(3h)-one

Cat. No.: B1418158

An In-depth Technical Guide to the Molecular Structure and Conformation of 7-lodoquinazolin-
4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinazolin-4(3H)-one scaffold is a cornerstone in medicinal chemistry, recognized as a
"privileged structure” due to its prevalence in a wide array of biologically active compounds,
including approved drugs and natural products.[1][2] Its derivatives have demonstrated a vast
spectrum of pharmacological activities such as anticancer, anti-inflammatory, and antimicrobial
properties.[1] This guide focuses on a specific derivative, 7-lodoquinazolin-4(3H)-one,
providing a detailed exploration of its molecular architecture, conformational dynamics, and the
experimental methodologies required for its unambiguous characterization. By synthesizing
theoretical principles with practical, field-proven protocols, this document serves as an
essential resource for researchers engaged in the design and development of novel
therapeutics based on this versatile heterocyclic system.

The Quinazolinone Core: A Framework of
Significance

The 7-lodoquinazolin-4(3H)-one molecule is built upon the quinazolin-4(3H)-one framework, a
bicyclic heteroaromatic system where a benzene ring is fused to a pyrimidine ring.[3] This core
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structure is a key component in numerous biologically active compounds.[3] The placement of
an iodine atom at the 7-position introduces a heavy halogen, which can significantly modulate
the molecule's physicochemical properties, such as lipophilicity and metabolic stability.
Furthermore, the iodine atom can serve as a handle for further synthetic modifications, for
instance, in cross-coupling reactions, or act as a potent hydrogen bond acceptor, influencing
interactions with biological targets. The stability and straightforward synthesis methods for
quinazolinones contribute to their continued interest in drug discovery.[4]

Molecular Structure and Elucidation

The systematic IUPAC name for this compound is 7-iodo-3H-quinazolin-4-one. The structure
consists of a planar bicyclic system with the iodine atom substituting a hydrogen on the
benzene ring portion of the scaffold.
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TUPAC Numbering Lactam Form
(7-Iodoquinazolin-4(3H)-one)
(More Stable)

Proton Migratio
7-lodoquinazolin-4(3H)-one

Lactim Form
(7-lodo-4-hydroxyquinazoline)
(Less Stable)

Starting Material:
2-amino-4-iodobenzoic acid

Reaction:
Heat under reflux
(e.g., 150-180 °C)

'

Work-up:
Cool, pour into water,
filter precipitate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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